Cas no 476485-84-4 (<br>2-((5-(4-Chlorophenyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)-1-(p-tolyl)e thanone)

• Product Name: <br>2-((5-(4-Chlorophenyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)-1-(p-tolyl)e thanone
• CAS No: 476485-84-4
• MF: C₂₄H₂₀ClN₃OS
• MW: 433.953103065491
• CID: 3050329
• PubChem ID: 1889007
• Update Time: 2025-04-21

<br>2-((5-(4-Chlorophenyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)-1-(p-tolyl)e thanone Chemical and Physical Properties

Names and Identifiers

• <br>2-((5-(4-Chlorophenyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)-1-(p-tolyl)e thanone
• 2-((5-(4-CHLOROPHENYL)-4-(4-METHYLPHENYL)-4H-1,2,4-TRIAZOL-3-YL)SULFANYL)-1-(4-METHYLPHENYL)ETHANONE
• 2-{[5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(4-methylphenyl)ethanone
• 2-((5-(4-Chlorophenyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)-1-(p-tolyl)ethanone
• STK554310
• AKOS002178238
• 476485-84-4
• 647-904-7

• Inchi： 1S/C24H20ClN3OS/c1-16-3-7-18(8-4-16)22(29)15-30-24-27-26-23(19-9-11-20(25)12-10-19)28(24)21-13-5-17(2)6-14-21/h3-14H,15H2,1-2H3
• InChI Key： IUBWZUQUDHGFHG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(N1C1C=CC(C)=CC=1)SCC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 433.1015611Da
• Monoisotopic Mass: 433.1015611Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 73.1Ų